Perlite

• CAS: 12427-27-9
• Synonyms: Pearlite
• Molecular Formula: B4H14Na2O8-12

Specify expanded perlite (CAS 12427-27-9) for mission-critical applications. Its closed-cell, glassy structure (SiO₂ 70–75%) ensures indefinite thermal performance (0.044 W/m·K) without the degradation seen in organic foams. In hydroponics, its negligible CEC (1.5–2.0 meq/100g) guarantees precise nutrient control, preventing uncontrolled ion exchange. For filtration, its low bulk density (100–200 kg/m³) reduces material consumption by ~30% versus diatomaceous earth. Procure with confidence: all grades comply with ASTM C549, FCC, and UL Design U905 for fire-rated CMU assemblies.

Perlite CAS 12427-27-9: Technical Specifications and Procurement-Relevant Classification

Perlite (CAS 12427-27-9) is an amorphous volcanic glass of the rhyolitic composition type, characterized by a SiO₂ content of 70–75% and Al₂O₃ content of 12–15% [1]. When rapidly heated to its softening point of 871–1093°C, the chemically bound water (3–5% loss on ignition) vaporizes, causing the material to expand to 7–20 times its original volume and yielding a highly porous, lightweight aggregate [2]. The unexpanded raw ore possesses a bulk density of approximately 1100 kg/m³, whereas typical expanded perlite exhibits a bulk density ranging from 30 to 150 kg/m³ [3]. This thermal expansion process produces a non-combustible, chemically inert, and pH-neutral material that is primarily deployed in thermal insulation, horticultural substrates, industrial filtration, and lightweight construction composites [4].

• [1] EPFL GraphSearch. (2025). Perlite (Roche). Concept 48668. View Source
• [2] PMC. (n.d.). Table 1: Basic Properties of Expanded Perlite. View Source
• [3] EPFL GraphSearch. (2025). Perlite: Unexpanded vs Expanded Bulk Density Data. View Source
• [4] Koukousakis, E., et al. (2024). Insights in the Physicochemical and Mechanical Properties and Characterization Methodology of Perlites. Minerals, 14(1), 113. View Source

Why Perlite CAS 12427-27-9 Cannot Be Directly Substituted: Differentiating Structural and Functional Limitations

While perlite shares functional overlaps with exfoliated vermiculite, diatomaceous earth (DE), and expanded clay in industrial applications, generic substitution is precluded by fundamental differences in particle morphology, pore structure, and material-specific performance thresholds. Perlite's closed-cell, glassy vesicular structure confers low water absorption capacity (maximum 40% by volume) and negligible cation exchange capacity (CEC: 1.5–2.0 meq/100g), whereas vermiculite's accordion-like exfoliated lamellae exhibit water absorption of 200–270% and CEC of 100–150 meq/100g [1]. This dichotomy dictates that perlite is preferentially selected for drainage-critical and non-nutrient-retentive applications, while vermiculite is requisite for moisture- and nutrient-retentive systems. Furthermore, perlite's inorganic, closed-cell glass composition provides stable long-term thermal insulation without the gradual thermal resistance degradation observed in cellular organic foams such as EPS and XPS [2]. These divergent material properties preclude interchangeable use and necessitate evidence-driven selection based on specific performance metrics.

• [1] Kehui Mica. (2025). Premium Perlite & Vermiculite for Horticulture, Construction & Insulation: Technical Specifications Comparison. View Source
• [2] Perlite Institute. (2024). Perlite: The Most Sustainable Insulation Solution for Buildings. View Source

Quantitative Procurement Evidence: Perlite CAS 12427-27-9 Performance Differentiators vs. Comparators

Thermal Conductivity of Perlite vs. Exfoliated Vermiculite in Insulation Applications

Expanded perlite consistently demonstrates lower thermal conductivity compared to exfoliated vermiculite at equivalent bulk densities, establishing its superior insulating performance. While expanded perlite exhibits thermal conductivity in the range of 0.035–0.045 W/m·K [1], exfoliated vermiculite typically registers higher values in the range of 0.052–0.055 W/m·K [1]. This differential enables perlite to achieve higher R-values per unit thickness and to be specified in applications where thermal resistance is the primary performance criterion.

Evidence Dimension	Thermal conductivity at ambient conditions
Target Compound Data	0.035–0.045 W/m·K
Comparator Or Baseline	Exfoliated vermiculite: 0.052–0.055 W/m·K
Quantified Difference	Perlite exhibits approximately 20–35% lower thermal conductivity than vermiculite at comparable densities
Conditions	Insulation-grade expanded perlite and exfoliated vermiculite; horticultural grade specifications

Why This Matters

This quantifiable difference in thermal conductivity directly translates to reduced material thickness requirements for achieving a target R-value, optimizing material procurement volume and installation costs in thermal insulation projects.

• [1] Kehui Mica. (2025). Premium Perlite & Vermiculite for Horticulture, Construction & Insulation: Thermal Conductivity Comparison Table. View Source

Filtration Density and Material Efficiency: Perlite vs. Diatomaceous Earth

Perlite filter aids possess a bulk density that is approximately two-thirds that of diatomaceous earth (DE), ranging between 100 and 200 kg/m³ versus DE's higher density [1]. This density differential enables perlite to achieve equivalent filtration capacity with up to 30% less material by mass. Specifically, 1 × 10 kg bag of perlite filter aid provides equivalent filtration capacity to 1 × 15 kg bag of DE . The lower density also reduces bridging between filter grids and facilitates more complete backwashing, leading to extended filter cycle durations [2].

Evidence Dimension	Filtration capacity equivalent mass requirement and bulk density
Target Compound Data	Bulk density: 100–200 kg/m³; 10 kg perlite equivalent to 15 kg DE in filtration capacity
Comparator Or Baseline	Diatomaceous earth: higher bulk density; 15 kg DE equivalent to 10 kg perlite in filtration capacity
Quantified Difference	Perlite requires approximately 30% less material by mass to achieve equivalent filtration performance
Conditions	Commercial filter aid grades; swimming pool and industrial liquid filtration systems

Why This Matters

This material efficiency directly impacts procurement economics: perlite reduces total mass of filter aid required per filtration cycle by approximately 30%, lowering both material cost and waste disposal burden while maintaining equivalent throughput performance.

• [1] Perlite.com. (2025). Perlite vs Diatomaceous Earth: Boost Industrial Filtration. View Source
• [2] InTheSwim. (2016). Diatomaceous Earth, Perlite & Cellulose Filter Media Comparison. View Source

Long-Term Thermal Performance Stability: Perlite vs. Organic Foam Insulations (EPS/XPS/PUR)

Perlite exhibits dimensionally stable thermal insulation performance over extended service life, in contrast to the documented thermal resistance degradation of organic cellular foam insulations. Expanded perlite maintains its initial thermal conductivity of approximately 0.044 W/m·K at ambient conditions indefinitely, owing to its inorganic, closed-cell glass structure [1]. In contrast, expanded polystyrene (EPS) undergoes thermal resistance reduction of up to 43% (from 2.485 m²·K·W⁻¹ to 1.424 m²·K·W⁻¹) after approximately 5,000 days from production, while rigid polyurethane (PUR) foam exhibits a 27.5% decrease (from 2.579 m²·K·W⁻¹ to 1.897 m²·K·W⁻¹) over the same timeframe [2]. This degradation results from gas diffusion out of the closed cells and morphological collapse of the polymer matrix.

Evidence Dimension	Change in thermal resistance after 5,000 days of aging
Target Compound Data	Negligible degradation; maintains initial thermal conductivity of 0.044 W/m·K indefinitely
Comparator Or Baseline	EPS: -43% reduction in thermal resistance; PUR foam: -27.5% reduction in thermal resistance
Quantified Difference	Perlite exhibits 0% long-term thermal degradation vs. EPS (43% loss) and PUR (27.5% loss) after ~5,000 days
Conditions	Long-term aging studies under ambient building envelope conditions

Why This Matters

This stability differential is critical for building envelope specification and life-cycle cost analysis: perlite-based insulation maintains its design R-value throughout the building's service life, eliminating the need for over-engineering to compensate for time-dependent performance loss required with organic foam insulations.

• [1] Perlite Institute. (2024). Perlite: The Most Sustainable Insulation Solution for Buildings. View Source
• [2] Perlite Institute. (2024). Perlite: The Most Sustainable Insulation Solution for Buildings — Thermal Aging Data for EPS and PUR Foams. View Source

Cation Exchange Capacity: Perlite vs. Vermiculite in Horticultural Substrates

Perlite exhibits a negligible cation exchange capacity (CEC) of 1.5–2.0 meq/100g, whereas exfoliated vermiculite demonstrates a CEC of 100–150 meq/100g [1]. This two-order-of-magnitude difference dictates their divergent functional roles in horticultural substrates: perlite functions as a drainage and aeration component that does not interfere with nutrient solution management, while vermiculite actively retains and exchanges cations, buffering nutrient availability. This property renders perlite the preferred inert aggregate for hydroponic systems and propagation media requiring precise nutrient solution control.

Evidence Dimension	Cation exchange capacity (CEC)
Target Compound Data	1.5–2.0 meq/100g
Comparator Or Baseline	Exfoliated vermiculite: 100–150 meq/100g
Quantified Difference	Vermiculite exhibits approximately 50–100× higher CEC than perlite
Conditions	Standard horticultural-grade expanded perlite and exfoliated vermiculite

Why This Matters

This property determines the suitability of perlite for inert media applications where nutrient management must be externally controlled. Procurement for hydroponic or precision fertigation systems should prioritize perlite to avoid unintended nutrient buffering that complicates solution management.

• [1] Kehui Mica. (2025). Premium Perlite & Vermiculite for Horticulture, Construction & Insulation: CEC Comparison Data. View Source

Fire Resistance Enhancement in Masonry Assemblies: Perlite Core-Fill vs. Unfilled CMU

Expanded perlite loose-fill insulation, when installed in the hollow cores of concrete masonry units (CMUs), doubles the fire resistance rating of the wall assembly. Underwriters Laboratories (UL) Design No. U905 demonstrates that an 8-inch (20 cm) concrete block wall, which carries a 2-hour fire rating in its unfilled state, is improved to a 4-hour fire rating when cores are filled with treated perlite insulation [1]. This enhancement is achieved without adding significant dead load, as perlite supports its own weight without settling or bridging within the wall cavity [2]. Perlite is classified as a Class A, Class 1 building material with flame spread 0 and smoke density 0 under ASTM E84 testing [3].

Evidence Dimension	Fire resistance rating of concrete masonry wall assembly
Target Compound Data	4-hour fire rating (UL Design U905)
Comparator Or Baseline	Unfilled 8-inch concrete block wall: 2-hour fire rating
Quantified Difference	100% increase in fire resistance duration (from 2 hours to 4 hours)
Conditions	8-inch concrete masonry unit wall with hollow cores filled with treated perlite loose-fill insulation; tested per UL standards

Why This Matters

This quantified fire resistance improvement enables building designers and specifiers to achieve enhanced fire safety compliance without increasing wall thickness or adding heavy fireproofing layers, directly impacting material specification decisions and construction cost optimization.

• [1] Perlite Institute. (2020). Perlite Loose-Fill Masonry Insulation: UL Design No. U905 Fire Rating Data. View Source
• [2] Hometown Perlite. (n.d.). Ryolex Insulation Perlite Technical Data: Non-Settling Properties. View Source
• [3] Perlite Institute. (2020). Perlite Loose-Fill Masonry Insulation: ASTM E84 Flame Spread and Smoke Density Data. View Source

Water Absorption Capacity: Perlite vs. Vermiculite in Horticultural and Construction Media

Expanded perlite exhibits maximum water absorption of approximately 40% by volume, whereas exfoliated vermiculite demonstrates water absorption capacity of 200–270% by volume [1]. This six- to seven-fold difference arises from the fundamental distinction in particle morphology: perlite's closed-cell, spherical glass vesicles limit water ingress to surface and inter-particle spaces, while vermiculite's exfoliated lamellar structure allows water intercalation between silicate layers [2]. Consequently, perlite is preferentially selected for drainage-dependent applications where water-logging must be avoided, while vermiculite is requisite for moisture-retentive systems such as seed germination media.

Evidence Dimension	Water absorption capacity (by volume)
Target Compound Data	Maximum 40% water absorption by volume
Comparator Or Baseline	Exfoliated vermiculite: 200–270% water absorption by volume
Quantified Difference	Vermiculite absorbs approximately 5–7× more water by volume than perlite
Conditions	Horticultural-grade expanded perlite and exfoliated vermiculite; ambient temperature and pressure

Why This Matters

This property directly determines material suitability for specific application contexts: perlite procurement should be prioritized for drainage-critical applications (succulent cultivation, hydroponic drainage layers, lightweight concrete requiring low water absorption), whereas vermiculite is appropriate only where high moisture retention is functionally required.

• [1] Kehui Mica. (2025). Premium Vermiculite Rock: Water Absorption Comparison with Perlite. View Source
• [2] Kehui Mica. (2025). Premium Perlite & Vermiculite: Performance Comparison Table. View Source

Optimal Procurement and Application Scenarios for Perlite CAS 12427-27-9 Based on Differentiated Performance

Hydroponic and Precision Fertigation Substrates Requiring Inert, Non-Nutrient-Buffering Media

In hydroponic systems and precision fertigation applications where nutrient solution composition must be strictly controlled without unintended ion exchange interference, perlite is the technically mandated substrate. The material's negligible cation exchange capacity (CEC: 1.5–2.0 meq/100g) ensures that all nutrients delivered in solution remain fully available to plant roots without being adsorbed onto or desorbed from the substrate matrix [1]. In contrast, vermiculite (CEC: 100–150 meq/100g) would introduce uncontrolled nutrient buffering that complicates solution management and impedes precision agriculture protocols. Simultaneously, perlite's low water absorption (≤40% by volume) prevents root zone water-logging while maintaining adequate aeration (30–50% air space) essential for root respiration [2]. Procurement specifications for hydroponic applications should require expanded perlite with CEC < 2.5 meq/100g and water absorption < 45% by volume.

Building Envelope Insulation Requiring Long-Term Thermal Stability Without Performance Degradation

For building envelope insulation applications where maintained thermal performance over the structure's service life is a critical specification requirement, perlite-based insulation materials are indicated over organic foam alternatives (EPS, XPS, PUR). Expanded perlite's inorganic, closed-cell glass structure maintains its initial thermal conductivity of 0.044 W/m·K indefinitely, whereas EPS and PUR foams undergo documented thermal resistance degradation of 43% and 27.5%, respectively, after approximately 5,000 days due to gas diffusion and polymer matrix collapse [3]. This stability eliminates the need for over-engineering thermal resistance calculations to compensate for age-related performance loss, reducing material thickness and procurement volume while ensuring code compliance throughout the building's life. Additionally, perlite's non-combustible classification (Class A, Class 1; flame spread 0; smoke density 0 under ASTM E84) [4] provides inherent fire safety without flame retardant additives required for organic foams.

Industrial Liquid Filtration Systems Prioritizing Material Efficiency and Waste Reduction

In industrial liquid filtration applications—including beverage clarification, pharmaceutical processing, and swimming pool water treatment—where filter aid material consumption and waste disposal costs are significant operational considerations, perlite filter aids offer quantifiable material efficiency advantages over diatomaceous earth (DE). The lower bulk density of perlite (100–200 kg/m³ vs. DE's higher density) enables equivalent filtration capacity with approximately 30% less material by mass, as demonstrated by the equivalence of 10 kg perlite to 15 kg DE in commercial filtration applications [5]. Furthermore, perlite's relative purity eliminates the risk of process liquid contamination with dissolved salts and colloidal clays inherent to diatomite sources [6]. Procurement specifications for filter aids should require documented mass-equivalence data and compliance with food-grade or pharmaceutical-grade purity standards where applicable.

Masonry Wall Fireproofing and Thermal Insulation Requiring Maximum Fire Resistance Rating

For concrete masonry unit (CMU) wall assemblies in fire-rated building separations or egress corridors where maximum fire resistance duration is required without increasing wall thickness or structural load, perlite core-fill insulation is the indicated specification. The installation of treated perlite loose-fill insulation in hollow CMU cores doubles the fire resistance rating from 2 hours to 4 hours (UL Design U905) [7]. This 100% improvement in fire resistance is achieved without adding significant dead load, as perlite's low bulk density (32–176 kg/m³) and non-settling characteristics enable it to support its own weight indefinitely without compaction or bridging within the wall cavity [8]. The material's fusion temperature of 1,260–1,343°C and non-combustible classification ensure it retains structural integrity under fire exposure conditions [9]. Procurement documentation should reference compliance with ASTM C549 and UL Design U905.

• [1] Kehui Mica. (2025). Premium Perlite & Vermiculite for Horticulture: CEC Comparison Data. View Source
• [2] Kehui Mica. (2025). Premium Perlite & Vermiculite: Water Absorption and Aeration Capacity Data. View Source
• [3] Perlite Institute. (2024). Perlite: The Most Sustainable Insulation Solution for Buildings — Thermal Aging Data. View Source
• [4] Perlite Institute. (2020). Perlite Loose-Fill Masonry Insulation: ASTM E84 Flame Spread and Smoke Density Classification. View Source
• [5] Perlite.com. (2025). Perlite vs Diatomaceous Earth: Bulk Density and Filtration Efficiency Comparison. View Source
• [6] Chemical Processing. (2019). Make The Most of Filter Aids: Purity Comparison of Perlite vs. Diatomite. View Source
• [7] Perlite Institute. (2020). Perlite Loose-Fill Masonry Insulation: UL Design U905 Fire Rating Enhancement. View Source
• [8] Hometown Perlite. (n.d.). Ryolex Insulation Perlite: Density Range and Non-Settling Properties. View Source
• [9] Perlite Institute. (2020). Perlite Loose-Fill Masonry Insulation: Fusion Temperature Data. View Source